molecular formula C27H42O3 B1233291 HU-308 CAS No. 1220887-84-2

HU-308

Cat. No. B1233291
CAS RN: 1220887-84-2
M. Wt: 414.6 g/mol
InChI Key: CFMRIVODIXTERW-BHIFYINESA-N
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Description

HU-308, also known as HU-308, is a useful research compound. Its molecular formula is C27H42O3 and its molecular weight is 414.6 g/mol. The purity is usually 95%.
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properties

CAS RN

1220887-84-2

Product Name

HU-308

Molecular Formula

C27H42O3

Molecular Weight

414.6 g/mol

IUPAC Name

[(1R,4R,5R)-4-[2,6-dimethoxy-4-(2-methyloctan-2-yl)phenyl]-6,6-dimethyl-2-bicyclo[3.1.1]hept-2-enyl]methanol

InChI

InChI=1S/C27H42O3/c1-8-9-10-11-12-26(2,3)19-14-23(29-6)25(24(15-19)30-7)20-13-18(17-28)21-16-22(20)27(21,4)5/h13-15,20-22,28H,8-12,16-17H2,1-7H3/t20-,21+,22-/m1/s1

InChI Key

CFMRIVODIXTERW-BHIFYINESA-N

Isomeric SMILES

CCCCCCC(C)(C)C1=CC(=C(C(=C1)OC)[C@@H]2C=C([C@@H]3C[C@H]2C3(C)C)CO)OC

SMILES

CCCCCCC(C)(C)C1=CC(=C(C(=C1)OC)C2C=C(C3CC2C3(C)C)CO)OC

Canonical SMILES

CCCCCCC(C)(C)C1=CC(=C(C(=C1)OC)C2C=C(C3CC2C3(C)C)CO)OC

synonyms

icyclo(3.1.1)hept-2-ene-2-methanol, 4-(4-(1,1-dimethylheptyl)-2,6-dimethoxyphenyl)-6,6-dimethyl-, (1R,4S,5R)-
HU 308
HU 433
HU-308
HU308

Origin of Product

United States

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